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Compound of Interest

Compound Name: (S)-1-Phenylpropan-2-ol

Cat. No.: B073261

The following guide provides essential safety and logistical information for the proper disposal
of (S)-1-Phenylpropan-2-ol, ensuring compliance with safety protocols and regulatory
requirements. This information is intended for researchers, scientists, and drug development
professionals familiar with laboratory settings.

Essential Safety and Handling Precautions

Before handling (S)-1-Phenylpropan-2-ol, it is crucial to be aware of its hazards and take
appropriate safety measures. The substance is a combustible liquid that can cause skin, eye,
and respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE) and Handling:

Eye Protection: Wear chemical safety goggles or a face shield.[2]
» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[2]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[2]

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to
avoid inhaling vapors.[2][4]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[4][5]
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« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[5]

Chemical and Physical Properties

Understanding the properties of (S)-1-Phenylpropan-2-ol is fundamental to its safe handling

and disposal.
Property Value
CAS Number 1517-68-6[1]
Molecular Formula CoH120[1][6]
Molecular Weight 136.19 g/mol [1][6]
Appearance Colorless liquid[7]
Boiling Point 219-221 °C (at 760 mmHQg)[8]
Flash Point 85 °C (185 °F) - Closed Cupl[6][8]
Density Approximately 0.99 g/mL at 20-25 °C[6][7][8]

Step-by-Step Disposal Protocol

The disposal of (S)-1-Phenylpropan-2-ol must comply with federal, state, and local regulations
for hazardous waste.[9][10] The U.S. Environmental Protection Agency (EPA) regulates
hazardous waste under the Resource Conservation and Recovery Act (RCRA).[11][12]

Step 1: Waste Characterization

« |dentify as Hazardous Waste: Due to its combustibility and irritant properties, (S)-1-
Phenylpropan-2-ol and materials contaminated with it should be treated as hazardous
waste.[1][3][13] Generators are responsible for making this determination.[14][15]

Step 2: Segregation and Collection

o Separate Waste Streams: Do not mix (S)-1-Phenylpropan-2-ol waste with non-hazardous
waste. It should be collected in a dedicated, compatible waste container.
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» Container Requirements: Use a clean, leak-proof container with a secure screw-top cap. The
container must be in good condition and compatible with the chemical.[9]

Step 3: Labeling

e Properly Label the Container: The waste container must be clearly labeled with the words
"Hazardous Waste."[9][16]

 Include Contents: The label must also clearly identify the contents, i.e., "(S)-1-
Phenylpropan-2-ol,” and indicate the associated hazards (e.g., "Combustible," "Irritant”).

Step 4: On-Site Storage

» Designated Storage Area: Store the sealed waste container in a designated, well-ventilated
secondary containment area, away from ignition sources and incompatible materials.[2][5]

o Storage Time Limits: Adhere to the storage time limits for hazardous waste, which vary
based on your facility's generator status (e.g., Large Quantity Generator or Small Quantity
Generator).[9][16]

Step 5: Arrange for Professional Disposal

e Engage a Certified Vendor: Disposal must be handled by a licensed hazardous waste
disposal company.[9] These companies are equipped to transport and process chemical
waste in accordance with all regulations.

e Do Not Dispose Down the Drain: Never pour (S)-1-Phenylpropan-2-ol or other chemical
waste down the sink or into the environment.[17]

Step 6: Documentation and Record-Keeping

e Hazardous Waste Manifest: For off-site disposal, the waste must be accompanied by a
hazardous waste manifest.[9][14] This document tracks the waste from its point of generation
to its final disposal facility ("cradle-to-grave").[12][18]
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» Retain Records: Keep copies of all manifests and other disposal records as required by
regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (S)-1-Phenylpropan-2-ol.
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Waste Generation & Handling
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (S)-1-Phenylpropan-2-ol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b073261?utm_src=pdf-body-img
https://www.benchchem.com/product/b073261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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